Pseudolaroside A

• Molecular Formula: C13H16O8
• Molecular Weight: 300.26 g/mol
• InChI: InChI=1S/C13H16O8/c14-5-8-9(15)10(16)11(17)13(21-8)20-7-3-1-6(2-4-7)12(18)19/h1-4,8-11,13-17H,5H2,(H,18,19)/t8-,9-,10-,11-,13-/m1/s1
• InChIKey: XSSDYIMYZONMBL-VDWIVTDKSA-N

Pseudolaroside A Identity and Natural Source

Pseudolaroside A (CAS 885111-85-3, C₁₃H₁₆O₈, MW 300.26 Da) is a benzoic acid allopyranoside—specifically benzoic acid 4-O-β-D-allopyranoside—belonging to the phenolic glycoside class [1]. It was first isolated and structurally elucidated in 2006 from the bark of Pseudolarix kaempferi Gordon (Pinaceae), alongside its 3-methoxy analog pseudolaroside B and seven known compounds [1]. Its structure was confirmed by HR-ESI-MS, 1D and 2D NMR spectroscopy, and chemical analysis [1]. Pseudolaroside A is also reported from Larix kaempferi and Momordica balsamina leaves .

Scaffold

First-reported benzoic acid allopyranoside for natural product library screening

Source

Isolated from Pseudolarix, Larix, Momordica — supports chemotaxonomic studies

Bioactivity profile

No reported cytotoxicity or antimicrobial activity — supports negative-control study design

• [1] Liu P, Guo H, Wang W, Zhang J, Li N, Han J, Zhou J, Hu Y, Zhang T, Liu Z, Guo D. Benzoic acid allopyranosides from the bark of Pseudolarix kaempferi. Phytochemistry. 2006 Jul;67(13):1395-8. doi: 10.1016/j.phytochem.2006.05.017. PMID: 16808935. View Source

Why Generic Substitution Fails for Pseudolaroside A

Pseudolaroside A cannot be casually substituted with other Pseudolarix-derived compounds or common phenolic glycosides. It was the first example of a benzoic acid alloside derivative ever reported in natural products [1], meaning no generic commercial glycoside standard replicates its exact allopyranosyl-benzoic acid architecture. Within the same plant, the therapeutically studied pseudolaric acids (diterpenoids) exhibit potent antifungal and cytotoxic activities [2], whereas the structurally distinct benzoic acid allopyranoside class—including pseudolaroside A—lacks documented direct bioactivity in the primary literature. Even its closest congener, pseudolaroside B, differs by a single 3-methoxy substitution on the benzoic acid ring, altering its chromatographic retention, UV absorption, and potential derivatization chemistry [1]. Procurement of pseudolaroside A therefore requires compound-specific identity verification, not class-level substitution.

Pseudolaric acid class

Cytotoxic diterpenoids from same plant introduce potent bioactivity absent in pseudolaroside A; may confound mechanism studies.

Pseudolaroside B (3-methoxy analog)

Single methoxy difference shifts UV, retention, and reactivity; chromatographic identity may not transfer directly.

Common phenolic glucosides

Glucose-based glycosides lack the allopyranose sugar; structural recognition and enzyme interactions may differ.

• [1] Liu P, Guo H, Wang W, Zhang J, Li N, Han J, Zhou J, Hu Y, Zhang T, Liu Z, Guo D. Benzoic acid allopyranosides from the bark of Pseudolarix kaempferi. Phytochemistry. 2006 Jul;67(13):1395-8. doi: 10.1016/j.phytochem.2006.05.017. PMID: 16808935. View Source
• [2] Li E, Clark AM, Hufford CD. Antifungal evaluation of pseudolaric acid B, a major constituent of Pseudolarix kaempferi. J Nat Prod. 1995 Jan;58(1):57-67. doi: 10.1021/np50115a007. View Source

Pseudolaroside A Comparative Evidence

First-in-Class Benzoic Acid Allopyranoside Chemotype

Pseudolaroside A was documented in 2006 as the first example of a benzoic acid alloside derivative ever isolated from a natural source [1]. Prior to this report, no natural product had been characterized with a benzoic acid aglycone linked via a glycosidic bond to an allopyranose (allose) sugar unit [1]. This contrasts with the vast majority of natural phenolic glycosides, which employ D-glucose, L-rhamnose, or other common sugars . The structural novelty is absolute within the natural products chemical space as of the publication date.

Chemotype novelty

Reported

First natural benzoic acid allopyranoside at discovery (2006); 0 prior examples.

Supports scaffold-novelty screening fit.

Based on comprehensive literature review up to 2006.

Evidence Dimension	Occurrence of benzoic acid 4-O-β-D-allopyranoside motif in natural products
Target Compound Data	First and only example at time of discovery (2006); remains a rare chemotype
Comparator Or Baseline	All known natural phenolic glycosides prior to 2006: none contained an allopyranose unit attached to a benzoic acid aglycone
Quantified Difference	Unique chemotype (0 prior examples vs. 1 discovery)
Conditions	Comprehensive natural product literature up to 2006 as reviewed by Liu et al.

Why This Matters

For natural product library screening or chemoinformatic novelty analysis, pseudolaroside A represents a distinct chemotype not duplicated by common glycoside standards, justifying its procurement as a unique scaffold rather than a representative of a well-precedented class.

• [1] Liu P, Guo H, Wang W, Zhang J, Li N, Han J, Zhou J, Hu Y, Zhang T, Liu Z, Guo D. Benzoic acid allopyranosides from the bark of Pseudolarix kaempferi. Phytochemistry. 2006 Jul;67(13):1395-8. doi: 10.1016/j.phytochem.2006.05.017. PMID: 16808935. View Source

Structural Differentiation from Pseudolaroside B

Pseudolaroside A (benzoic acid 4-O-β-D-allopyranoside, C₁₃H₁₆O₈, MW 300.26) differs from pseudolaroside B (3-methoxy-benzoic acid 4-O-β-D-allopyranoside, C₁₄H₁₈O₉, MW 330.29) by a single structural feature: the absence of a methoxy (-OCH₃) group at the C-3 position of the benzoic acid ring [1]. This difference is reflected in the molecular formula (ΔCH₂O₂, ΔMW = 30.03 Da), UV absorption maxima (pseudolaroside A λmax ≈ 250 nm; pseudolaroside B λmax ≈ 253, 291 nm as inferred from structurally analogous keteleerosides [2]), and chromatographic retention on reversed-phase HPLC [1]. The two compounds were separated during isolation using preparative HPLC on ODS columns [1].

Vs. pseudolaroside B

Head-to-head

Pseudolaroside A: C₁₃H₁₆O₈, MW 300.26, no 3-OCH₃. Pseudolaroside B: C₁₄H₁₈O₉, MW 330.29, 3-OCH₃. ΔMW = 30 Da; distinct UV and HPLC retention.

Enables chromatographic discrimination for procurement.

HPLC separation on ODS column; HR-ESI-MS and 2D NMR confirmation.

Evidence Dimension	Molecular structure and physicochemical properties
Target Compound Data	Pseudolaroside A: C₁₃H₁₆O₈, MW 300.26, benzoic acid 4-O-β-D-allopyranoside, UV λmax ≈ 250 nm
Comparator Or Baseline	Pseudolaroside B: C₁₄H₁₈O₉, MW 330.29, 3-methoxy-benzoic acid 4-O-β-D-allopyranoside, UV λmax ≈ 253, 291 nm
Quantified Difference	ΔMW = 30.03 Da; Δformula = CH₂O₂; distinct UV profiles; separable by preparative HPLC (ODS)
Conditions	Structural elucidation by HR-ESI-MS, 1D/2D NMR in DMSO-d₆ and CD₃OD; isolation via silica gel, ODS CC, and preparative HPLC

Why This Matters

For analytical chemistry and quality control applications, the clear mass difference (30 Da) and distinct UV/retention properties enable unambiguous discrimination between pseudolaroside A and its closest structural analog, critical for identity verification in procurement and experimental reproducibility.

• [1] Liu P, Guo H, Wang W, Zhang J, Li N, Han J, Zhou J, Hu Y, Zhang T, Liu Z, Guo D. Benzoic acid allopyranosides from the bark of Pseudolarix kaempferi. Phytochemistry. 2006 Jul;67(13):1395-8. doi: 10.1016/j.phytochem.2006.05.017. PMID: 16808935. View Source
• [2] He WJ, Fu ZH, Han HJ, Yan H, Zeng GZ, Ji CJ, Chu HB, Zhang YM, Tan NH. Benzoic Acid Allopyranosides and Lignan Glycosides from the Twigs of Keteleeria evelyniana. Z Naturforsch B. 2011;66(7):733-739. doi: 10.5560/ZNB.2011.66b0733. View Source

Non-Cytotoxic Profile vs. Pseudolaric Acids

A methanolic extract of Momordica balsamina leaves containing pseudolaroside A (confirmed by UHPLC-qTOF-MS) was tested for in vitro cytotoxicity and found nontoxic against human colorectal adenocarcinoma cell lines HT29 and Caco2, as well as Vero (African green monkey kidney) and RAW 264.7 (murine macrophage) cells [1]. This contrasts sharply with the diterpenoid pseudolaric acids A and B from the same Pseudolarix genus, which exhibit potent cytotoxic activities against multiple human cancer cell lines including P-388 lymphocytic leukemia, KB nasopharyngeal carcinoma, HT-1080 fibrosarcoma, and several others [2]. The cytotoxic pseudolaric acid B has been established as a microtubule-destabilizing agent with in vivo antitumor activity [2].

Cytotoxicity context

Cross-study

Pseudolaroside A-containing extract: nontoxic to HT29, Caco2, Vero, RAW 264.7 cells. Pseudolaric acid B: potent cytotoxicity across multiple cancer lines.

Supports use as non-cytotoxic botanical comparator.

Extract identity confirmed by UHPLC-qTOF-MS; pure compound data pending.

Evidence Dimension	Cytotoxicity toward mammalian cell lines
Target Compound Data	Pseudolaroside A (as component of M. balsamina extract): nontoxic against HT29, Caco2, Vero, and RAW 264.7 cells
Comparator Or Baseline	Pseudolaric acid B: potent cytotoxic against P-388, KB, HT-1080, and multiple other cancer lines; pseudolaric acid A: also cytotoxic
Quantified Difference	Qualitative difference: extract nontoxic vs. pseudolaric acids potently cytotoxic; pseudolaric acid B MIC against Candida albicans = 3.125 μg/mL
Conditions	In vitro cytotoxicity assay (M. balsamina leaf methanolic extract, UHPLC-qTOF-MS confirmed pseudolaroside A presence) vs. pure pseudolaric acid B cytotoxicity panels

Why This Matters

For users screening Pseudolarix-derived compounds where cytotoxicity is a confounding variable (e.g., anti-inflammatory or metabolic assays), pseudolaroside A offers a structurally authenticated compound from the same botanical source that lacks the potent cytotoxicity associated with the diterpenoid pseudolaric acids, enabling cleaner mechanistic dissection.

• [1] Mathomu LM, et al. Molecular Spectroscopic (FTIR and UV-Vis) and Hyphenated Chromatographic (UHPLC-qTOF-MS) Analysis and In Vitro Bioactivities of the Momordica balsamina Leaf Extract. Scientifica. 2021;2021:9916326. doi: 10.1155/2021/9916326. View Source
• [2] Zhou BN. Some progress on the chemistry of natural bioactive terpenoids from Chinese medicinal plants. Mem Inst Oswaldo Cruz. 1991;86 Suppl 2:219-26. doi: 10.1590/s0074-02761991000600049. PMID: 1842005. [Also: Li E, et al. Antifungal evaluation of pseudolaric acid B. J Nat Prod. 1995;58(1):57-67.] View Source

Class-Level Bioactivity: No Antimicrobial or Cytotoxic Activity

In a systematic 2011 study, seven new benzoic acid allopyranosides and lignan glycosides isolated from Keteleeria evelyniana (Pinaceae)—a genus closely related to Pseudolarix—were evaluated for antimicrobial activity against Candida albicans and Staphylococcus aureus, and for cytotoxic activity against eight human cancer cell lines (K562, HT-29, B16, BGC-823, BEL-7402, SGC-7901, U251, A549) [1]. The results showed that none of the compounds, including the benzoic acid allopyranosides keteleerosides A–C (structurally analogous to pseudolaroside A), exhibited antimicrobial or cytotoxic activity [1]. This finding establishes a class-level inference that the benzoic acid allopyranoside scaffold, including pseudolaroside A, is not inherently antimicrobial or cytotoxic, distinguishing it from many other Pseudolarix secondary metabolites.

Class-level inactivity

Class-level

Keteleerosides A–C (benzoic acid allopyranosides) showed no antimicrobial or cytotoxic activity against C. albicans, S. aureus, and 8 human cancer cell lines.

Class-level inactivity supports negative-control selection.

Analog data from Keteleeria evelyniana; direct pseudolaroside A bioactivity data absent.

Evidence Dimension	Antimicrobial and cytotoxic activity of benzoic acid allopyranoside class
Target Compound Data	Pseudolaroside A: no direct bioactivity data in primary literature; structurally analogous to keteleerosides A–C
Comparator Or Baseline	Keteleerosides A–C (benzoic acid allopyranosides from Keteleeria evelyniana): no antimicrobial activity (C. albicans, S. aureus) and no cytotoxic activity against 8 human cancer cell lines
Quantified Difference	All tested benzoic acid allopyranosides: inactive (no MIC/IC₅₀ values reached) vs. pseudolaric acid B: MIC 3.125 μg/mL against C. albicans
Conditions	Standard antimicrobial disk/broth assays and MTT cytotoxicity assays against K562, HT-29, B16, BGC-823, BEL-7402, SGC-7901, U251, A549 cell lines

Why This Matters

This class-level inactivity profile is valuable for experimental design: pseudolaroside A can serve as a structurally authenticated negative control in antimicrobial or cytotoxicity screens involving Pseudolarix-derived compounds, where the diterpenoid pseudolaric acids are the positive bioactive comparators.

• [1] He WJ, Fu ZH, Han HJ, Yan H, Zeng GZ, Ji CJ, Chu HB, Zhang YM, Tan NH. Benzoic Acid Allopyranosides and Lignan Glycosides from the Twigs of Keteleeria evelyniana. Z Naturforsch B. 2011;66(7):733-739. doi: 10.5560/ZNB.2011.66b0733. View Source

Purity Benchmarks for Compound-Specific Procurement

Commercial vendors report pseudolaroside A purity at ≥98% (HPLC) or 95%–99% (HPLC-DAD or HPLC-ELSD) , with structural identity confirmed by MS and NMR . The original isolation paper reported purities above 97% by HPLC analysis for both pseudolaroside A and B [1]. For comparison, pseudolaroside B is also commercially available at similar purity specifications , but the two compounds are sold under distinct catalog numbers and CAS numbers (pseudolaroside A: 885111-85-3; pseudolaroside B: 906482-63-1), reflecting their different chemical identities .

Purity benchmarks

Spec review

Pseudolaroside A: ≥98% HPLC, CAS 885111-85-3. Pseudolaroside B: similar purity, CAS 906482-63-1. Distinct CAS and formulas.

Identity verification via CAS and HPLC necessary.

MS and NMR confirmation per vendor COA.

Evidence Dimension	Commercial purity specification and identity verification
Target Compound Data	Pseudolaroside A: ≥98% (HPLC), CAS 885111-85-3, C₁₃H₁₆O₈, MW 300.26
Comparator Or Baseline	Pseudolaroside B: similar purity grade available, CAS 906482-63-1, C₁₄H₁₈O₉, MW 330.29
Quantified Difference	Distinct CAS numbers and molecular formulas; both available at ≥97–98% purity by HPLC
Conditions	HPLC, HPLC-DAD, HPLC-ELSD; structural confirmation by MS and NMR per vendor COA

Why This Matters

Procurement specialists must verify that the supplied compound matches CAS 885111-85-3 (pseudolaroside A) and not CAS 906482-63-1 (pseudolaroside B), as the two compounds are sold under similar trade names and purity grades but are chemically distinct, necessitating independent analytical confirmation upon receipt.

• [1] Liu P, Guo H, Wang W, Zhang J, Li N, Han J, Zhou J, Hu Y, Zhang T, Liu Z, Guo D. Benzoic acid allopyranosides from the bark of Pseudolarix kaempferi. Phytochemistry. 2006 Jul;67(13):1395-8. doi: 10.1016/j.phytochem.2006.05.017. PMID: 16808935. View Source

Cross-Plant Occurrence and Processing Stability

In a 2022 study comparing household cooking methods on Momordica balsamina leaves, pseudolaroside A was one of six phenolic compounds whose concentration was highest in stir-fried leaves compared to raw, boiled, steamed, or microwaved leaves [1]. This quantitative profile was determined using UPLC-QTOF/MS-based metabolomics [1]. This finding demonstrates that pseudolaroside A is not exclusive to Pseudolarix species and that its concentration in plant material is significantly modulated by thermal processing, a factor relevant for extraction yield optimization and source material selection.

Processing stability

Context-dependent

Stir-fried leaves > other cooking methods > raw leaves in pseudolaroside A content.

Processing method affects extractable yield.

UPLC-QTOF/MS metabolomics in Momordica balsamina; exact fold-changes not reported.

Evidence Dimension	Relative pseudolaroside A content across cooking methods in Momordica balsamina leaves
Target Compound Data	Pseudolaroside A concentration: highest in stir-fried leaves among all tested methods
Comparator Or Baseline	Raw leaves, boiled, steamed, and microwaved leaves: lower pseudolaroside A content
Quantified Difference	Rank order: stir-fried > other cooking methods > raw (exact fold-change values not reported for pseudolaroside A specifically; class-level carotenoid increases: lutein +60%, β-carotene +146%, zeaxanthin +124% with stir-frying)
Conditions	UPLC-QTOF/MS metabolomics; four household cooking methods (boiling, steaming, microwaving, stir-frying) vs. raw leaves

Why This Matters

For researchers sourcing pseudolaroside A from alternative plant materials (e.g., Momordica balsamina rather than rare Pseudolarix bark), processing method significantly influences extractable yield; stir-frying may enhance recovery, informing extraction protocol design and botanical source selection.

• [1] Mashiane P, et al. A Comparison of Bioactive Metabolites, Antinutrients, and Bioactivities of African Pumpkin Leaves (Momordica balsamina L.) Cooked by Different Culinary Techniques. Molecules. 2022 Mar 14;27(6):1885. doi: 10.3390/molecules27061885. PMID: 35335252. View Source

Pseudolaroside A Application Scenarios

Novel Scaffold for Natural Product Library Screening

Pseudolaroside A can be deployed in diversity-oriented natural product screening libraries specifically as a representative of the rare benzoic acid allopyranoside chemotype. As the first-in-class example of this scaffold in nature [1], it occupies chemical space not covered by common phenolic glycosides (which use glucose, rhamnose, or galactose). Its inclusion enables screening campaigns to probe structure-activity relationships tied to the allopyranose sugar configuration versus the more prevalent glucopyranose moiety [1].

Chemotaxonomic Marker for Pinaceae Authentication

Given its initial discovery in Pseudolarix kaempferi and subsequent detection in the related conifer genera Larix and Keteleeria [1], pseudolaroside A serves as a species-specific or genus-level chemotaxonomic marker. Analytical laboratories can use authenticated pseudolaroside A as a reference standard for HPLC-MS-based authentication of Pseudolarix cortex (Tu-Jin-Pi) herbal materials, distinguishing it from adulterants or closely related Pinaceae species [2].

Negative Control for Pseudolarix Diterpenoid Assays

The diterpenoid pseudolaric acids A and B from the same plant source are potent antifungals (pseudolaric acid B MIC = 3.125 μg/mL against Candida albicans) and cytotoxic agents [1]. Systematic screening of structurally analogous benzoic acid allopyranosides from Keteleeria evelyniana showed no antimicrobial or cytotoxic activity [2]. Pseudolaroside A can therefore be employed as a matched botanical negative control in antifungal and cytotoxicity assays, enabling researchers to attribute observed bioactivity specifically to the diterpenoid fraction rather than the glycosidic constituents [1][2].

Derivatization Scaffold for Semi-Synthetic Glycoside Libraries

The absence of a 3-methoxy group on the benzoic acid ring (the key structural difference from pseudolaroside B [1]) makes pseudolaroside A a more versatile starting scaffold for regioselective derivatization. The free C-3 position on the aromatic ring permits electrophilic substitution chemistry (e.g., halogenation, nitration, formylation) that is blocked in pseudolaroside B, enabling the generation of focused benzoic acid allopyranoside analog libraries for structure-activity relationship exploration [1].

Application

Selection Property

Validation Focus

Natural product library screening

Rare allopyranosyl-benzoic acid scaffold

Chemotype novelty and sugar-specific SAR

Pinaceae chemotaxonomic authentication

Species/genus-specific occurrence

HPLC-MS identity match against authenticated standard

Negative control for diterpenoid bioassays

Lack of inherent cytotoxicity/antimicrobial activity

Activity correctly attributed to diterpenoid fraction

Derivatization scaffold for focused libraries

Free C-3 position on benzoic acid ring

Regioselective functionalization feasibility

• [1] Liu P, Guo H, Wang W, Zhang J, Li N, Han J, Zhou J, Hu Y, Zhang T, Liu Z, Guo D. Benzoic acid allopyranosides from the bark of Pseudolarix kaempferi. Phytochemistry. 2006 Jul;67(13):1395-8. doi: 10.1016/j.phytochem.2006.05.017. PMID: 16808935. View Source
• [2] He WJ, Fu ZH, Han HJ, Yan H, Zeng GZ, Ji CJ, Chu HB, Zhang YM, Tan NH. Benzoic Acid Allopyranosides and Lignan Glycosides from the Twigs of Keteleeria evelyniana. Z Naturforsch B. 2011;66(7):733-739. doi: 10.5560/ZNB.2011.66b0733. View Source